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Compound of Interest |

N-Ethyl-7-methoxyquinoline-8-
Compound Name:
sulfonamide

Cat. No.: B13212029

Get Quote

Executive Summary & Mechanism of Action

N-Ethyl-7-methoxyquinoline-8-sulfonamide is a synthetic small-molecule probe belonging to

the quinoline-sulfonamide class. While historically explored for antimicrobial properties, recent
oncology research has repositioned this scaffold as a potent modulator of tumor metabolism
and pH regulation.

Core Mechanisms

e Carbonic Anhydrase Inhibition (CAIX/XII): The sulfonamide moiety acts as a zinc-binding
group (ZBG), competitively inhibiting Carbonic Anhydrase 1X (CAIX). This enzyme is
overexpressed in hypoxic tumor niches, regulating intracellular pH (pHi) to prevent acidosis-
induced apoptosis while acidifying the extracellular matrix (pHe) to promote metastasis.

o PKM2 Modulation: Emerging evidence suggests quinoline-8-sulfonamides can allosterically
modulate Pyruvate Kinase M2 (PKM2), shifting the Warburg effect and forcing cancer cells
away from aerobic glycolysis.

Therapeutic Relevance[1][2][3][4][5][6][7][8]
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e Target Indications: Hypoxic solid tumors (e.g., Triple-Negative Breast Cancer, Glioblastoma,
Non-Small Cell Lung Cancer).

o Key Cell Lines: MDA-MB-231 (High CAIX, Hypoxic), A549 (PKM2 dependent), MCF-7.

Chemical Preparation & Handling[1][9][10]

Safety Note: This compound is a sulfonamide derivative.[1] Handle with standard PPE. It is
generally non-volatile but may be an irritant.

Reagent Specifications

e Molecular Weight: ~266.32 g/mol (Estimate based on structure).
o Appearance: White to off-white crystalline solid.

 Solubility: Poor in water; Soluble in DMSO (>20 mg/mL) and Ethanol.

Stock Solution Protocol (10 mM)

» Weigh 2.66 mg of N-Ethyl-7-methoxyquinoline-8-sulfonamide.

Add 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide).

Vortex vigorously for 30 seconds until fully dissolved.

Aliquot into 50 pL volumes in amber microtubes (light sensitive).

Storage: -20°C (Stable for 6 months). Avoid freeze-thaw cycles >3 times.

Experimental Protocols
Protocol A: Differential Cytotoxicity (Normoxia vs.
Hypoxia)

Rationale: As a CAIX inhibitor, the compound should exhibit higher potency under hypoxic
conditions where CAIX is upregulated.

Materials:
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e Cell Line: MDA-MB-231 (Breast Cancer).
e Hypoxia Chamber (1% 02, 5% CO2) vs. Standard Incubator (21% O2).
e Reagent: CCK-8 or MTT Assay Kit.

Workflow:

Seeding: Plate 5,000 cells/well in 96-well plates. Allow attachment for 24h.

Induction: Place one set of plates in the Hypoxia Chamber for 24h prior to treatment to
induce CAIX expression. Keep the control set in Normoxia.

Treatment: Prepare serial dilutions of the compound (0.1 uM — 100 pM) in media.
o Control: 0.1% DMSO (Vehicle).

o Positive Control:[2][3] Acetazolamide (100 uM).

Incubation: Treat cells for 48h under their respective oxygen conditions.

Readout: Add CCK-8 reagent, incubate 2h, and measure Absorbance at 450 nm.

Data Analysis: Calculate IC50 for both conditions. A Hypoxia Cytotoxicity Ratio (HCR) > 2.0
indicates specific targeting of the hypoxic phenotype.

Condition IC50 (uM) Interpretation

_ Low toxicity to oxygenated
Normoxia (21% O2) > 50 uM ) )
tissue (Safety profile).

) High potency in tumor
Hypoxia (1% O2) <10 pM ) )
microenvironment.

Protocol B: Metabolic Shift Assay (Lactate Production)

Rationale: If the compound modulates PKM2 or inhibits CAIX, it will disrupt the glycolytic efflux
(Warburg effect), measurable via lactate secretion.
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Workflow:
e Seed: A549 cells (2 x 10”5 cells/well) in 6-well plates.
o Starve: Switch to low-serum media (1% FBS) for 12h.
o Treat: Incubate with IC50 concentration (determined from Protocol A) for 24h.
o Harvest Media: Collect supernatant. Centrifuge at 10,000 x g for 5 min to remove debris.
e Assay: Use a colorimetric L-Lactate Assay Kit.
o Mix 50 pL supernatant + 50 uL Reaction Mix.
o Incubate 30 min at Room Temp.
o Measure OD 570 nm.

o Normalization: Normalize lactate concentration to total protein content (BCA Assay) of the
cell lysate.

Pathway Visualization
Mechanism of Action: Hypoxia & pH Regulation

The following diagram illustrates how N-Ethyl-7-methoxyquinoline-8-sulfonamide disrupts
the survival machinery of hypoxic cancer cells.
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Figure 1: Mechanism of Action. The compound inhibits CAIX, preventing the regulation of
intracellular pH in hypoxic cells, leading to intracellular acidosis and apoptosis, while blocking
extracellular acidification that drives metastasis.

Experimental Workflow: Target Validation
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Figure 2: Validation Workflow. A multi-parametric approach to confirm activity dependent on the

hypoxic phenotype.
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¢ PubChem.Compound Summary: N-(7-methylquinolin-8-yl)quinoline-8-sulfonamide.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. openaccesspub.org [openaccesspub.org]

2. Novel sulphonamide-bearing methoxyquinazolinone derivatives as anticancer and
apoptosis inducers: synthesis, biological evaluation and in silico studies - PMC
[pmc.ncbi.nlm.nih.gov]

» 3. Novel sulphonamide-bearing methoxyquinazolinone derivatives as anticancer and
apoptosis inducers: synthesis, biological evaluation and in silico studies - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. N-(7-methylquinolin-8-yl)quinoline-8-sulfonamide | C19H15N302S | CID 175586022 -
PubChem [pubchem.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Application Note: N-Ethyl-7-methoxyquinoline-8-
sulfonamide in Cancer Cell Line Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13212029/docs#application-note-n-ethyl-7-
methoxyquinoline-8-sulfonamide-in-cancer-cell-line-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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